Cas no 312772-65-9 (3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile)

• Product Name: 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile
• CAS No: 312772-65-9
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 4645205
• Update Time: 2025-11-06

3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-1H-[1,2,4]triazol-3-yl)-benzonitrile
• Benzonitrile, 3-(3-methyl-1H-1,2,4-triazol-5-yl)-
• 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile

• Inchi： 1S/C10H8N4/c1-7-12-10(14-13-7)9-4-2-3-8(5-9)6-11/h2-5H,1H3,(H,12,13,14)
• InChI Key： UVWHAYCHLAHEOI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2NN=C(C)N=2)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile

Comprehensive Overview of 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile (CAS No. 312772-65-9)

3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile, with the CAS number 312772-65-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzonitrile moiety with a 5-methyl-1,2,4-triazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing interest in triazole derivatives like 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile stems from their broad applications in medicinal chemistry. Recent studies highlight their role in developing anticancer agents, antimicrobial compounds, and anti-inflammatory drugs. The compound’s nitrile group further enhances its reactivity, enabling diverse chemical modifications. This adaptability aligns with current trends in precision medicine and small-molecule therapeutics, addressing frequent search queries such as "triazole-based drug candidates" or "nitrile-containing bioactive molecules."

From a synthetic perspective, CAS 312772-65-9 is often utilized as a building block in multicomponent reactions. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Industry professionals frequently inquire about its synthesis protocols, purity standards, and scalability, reflecting its commercial relevance. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the global push for sustainable research practices.

Analytical characterization of 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for laboratories focusing on structure-activity relationship (SAR) studies. The compound’s crystallographic data is particularly valuable for computational chemists employing molecular docking simulations to predict interactions with biological targets.

Market trends indicate rising demand for custom synthesis services involving 312772-65-9, driven by pharmaceutical startups and academic institutions. Frequently searched terms like "suppliers of triazole derivatives" or "CAS 312772-65-9 price" underscore its economic significance. Regulatory compliance, including REACH and GMP certifications, further ensures its safe handling and application in industrial settings.

In summary, 3-(5-methyl-4H-1,2,4-triazol-3-yl)benzonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—position it as a pivotal compound in addressing contemporary scientific challenges. As research progresses, this molecule is poised to play an even greater role in advancing life sciences and industrial chemistry.